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Compound of Interest

Compound Name: 0-Aminoazotoluene

Cat. No.: B045844

FOR IMMEDIATE RELEASE

This document provides critical safety and logistical information for laboratory professionals
handling o-Aminoazotoluene (CAS No. 97-56-3). Adherence to these procedures is essential
for minimizing risk and ensuring a safe research environment. o-Aminoazotoluene is a
suspected human carcinogen and can cause allergic skin reactions; therefore, stringent safety
protocols are mandatory.

Hazard Summary

o-Aminoazotoluene is classified as a Group 2B carcinogen, meaning it is possibly
carcinogenic to humans.[1] It is harmful if inhaled, ingested, or absorbed through the skin and
may cause allergic skin reactions, such as eczema.[2][3] As a dust, it can form an explosive
mixture in the air.[4][2] When heated to decomposition, it emits toxic fumes containing nitrogen
oxides.[2][3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to prevent exposure. The following table outlines
the minimum required PPE for handling o-Aminoazotoluene.
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PPE Category Specification Rationale

Chemical-impermeable gloves )
) o Prevents skin contact and
Hand Protection (e.g., Nitrile rubber). Inspect ]
] absorption.[1]
gloves prior to use.

Disposable, one-piece, close-
) fitting protective suit (e.g., Minimizes skin exposure to
Body Protection ) )
Tyvek). Fire/flame resistant dust and splashes.[1][2]

and impervious clothing.

] Tightly fitting safety goggles Protects eyes from dust
Eye and Face Protection o i ]
with side-shields. particles and splashes.[1]

A full-face respirator is
necessary if exposure limits

are exceeded or symptoms of ] ]
Prevents inhalation of harmful

Respiratory Protection irritation occur. In unknown
dust.[1][2]

atmospheres, a Self-Contained
Breathing Apparatus (SCBA)

should be used.

Operational Plan for Safe Handling

All handling of o-Aminoazotoluene must occur in a designated area, such as a chemical fume
hood or a ventilated safety cabinet, to minimize exposure.

Step 1: Preparation

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Confirm the location of the nearest safety shower and eyewash station.

Prepare all necessary equipment and reagents before handling the compound.

Step 2: Handling
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Don the appropriate PPE as specified in the table above.

Handle o-Aminoazotoluene in a well-ventilated area, preferably within a chemical fume
hood, to avoid the formation of dust and aerosols.[4][1][3]

Use non-sparking tools to prevent ignition sources.[4][1]

Avoid all contact with skin and eyes.[4][1][3]

Step 3: Storage

Store o-Aminoazotoluene in a cool, dry, and well-ventilated area.[5]
Keep containers tightly sealed.[5]

Store away from strong oxidizing agents, acids, bases, and reducing agents to prevent
hazardous reactions.[3][5]

The storage location for carcinogens should be as close as practical to the laboratory where
they are used to minimize the quantities that need to be transported.

Emergency and Spill Response

In the event of a small spill:

Immediately remove all sources of ignition.[4][1][2]

Dampen the spilled solid material with acetone to prevent dust from becoming airborne.[2]
Carefully transfer the dampened material to a suitable, sealable container for disposal.[2]
Use absorbent paper dampened with acetone to clean up any remaining material.[2]

Seal all contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual
disposal.[2]

Wash all contaminated surfaces with acetone, followed by a soap and water solution.[2]
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Disposal Plan

All o-Aminoazotoluene waste is considered hazardous and must be disposed of accordingly.

o Collect all waste, including contaminated PPE and cleaning materials, in clearly labeled,
sealed containers.

» Dispose of the waste through a licensed hazardous waste disposal company.
« Incineration is a feasible method for the disposal of contaminated laboratory waste.[6][5]
» Do not let the product enter drains.[3][7]

» Disposal must be in accordance with all applicable local, regional, national, and international
regulations.[4][1][8]

: _ E

Property Value Source
Molecular Weight 225.29 g/mol

Melting Point 208°C (decomposes) [4113]
Boiling Point 171°C [4][3]
Water Solubility <1 mg/mL at 70°F [4112]

Reddish-brown to golden
Appearance _ [2]
crystals; orangish-red powder

Experimental Workflow for Safe Handling
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Safe Handling Workflow for o-Aminoazotoluene
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Caption: Workflow for the safe handling of o-Aminoazotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Measures for Handling o-Aminoazotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
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0-aminoazotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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